Cas no 27066-05-3 (2H-1-Benzopyran-2-one, 4-(ethylthio)-)

• Product name: 2H-1-Benzopyran-2-one, 4-(ethylthio)-
• CAS No: 27066-05-3
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 1429369
• PubChem ID: 12406320

2H-1-Benzopyran-2-one, 4-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-(ethylthio)-
• 4-ethylsulfanylchromen-2-one
• DTXSID50496772
• 27066-05-3
• SCHEMBL5713276
• 4-(Ethylsulfanyl)-2H-1-benzopyran-2-one

• Inchi： InChI=1S/C11H10O2S/c1-2-14-10-7-11(12)13-9-6-4-3-5-8(9)10/h3-7H,2H2,1H3
• InChI Key： WHHHRQRNUPIPOG-UHFFFAOYSA-N
• SMILES： CCSC1=CC(=O)OC2=CC=CC=C21

Computed Properties

• Exact Mass: 206.0402
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3